Sodium 2',6'-diethyl-N-methoxymethyl-2-sulfoacetanilide

• IUPAC Name: sodium;2-[2,6-diethyl-N-(methoxymethyl)anilino]-2-oxoethanesulfonate
• InChI: InChI=1S/C14H21NO5S.Na/c1-4-11-7-6-8-12(5-2)14(11)15(10-20-3)13(16)9-21(17,18)19;/h6-8H,4-5,9-10H2,1-3H3,(H,17,18,19);/q;+1/p-1
• InChI Key: DXLRATMHMHJKHK-UHFFFAOYSA-M
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N(COC)C(=O)CS(=O)(=O)[O-].[Na+]
• Molecular Formula: C14H20NNaO5S
• DSSTOX Substance ID: DTXSID0052837
• Molecular Weight: 337.37 g/mol
• CAS RN: 140939-15-7

Description

Sodium 2',6'-diethyl-N-methoxymethyl-2-sulfoacetanilide is an organic compound that has been used in various scientific applications. It is a highly reactive and versatile compound, and has been used in a variety of ways in the laboratory.

Scientific Research Applications

1. Synthesis and Reactivity

In a study by Gorobets et al. (2010), sodium ethoxide was used as a catalyst in a reaction involving N-substituted cyanoacetanilides. The reaction led to the formation of specific carboxamides, demonstrating sodium derivatives' role in synthetic organic chemistry (Gorobets et al., 2010).

2. Functionalization in Biomedical Applications

Leone et al. (2021) described the functionalization of sodium hyaluronate with a molecule showing inhibitory activity against proteins involved in inflammatory processes. This study highlights sodium derivatives' potential in developing treatments for diseases like osteoarticular disease (Leone et al., 2021).

3. Battery Technology Research

Delmas (2018) provided an overview of research on sodium batteries, indicating the importance of sodium compounds in developing high-energy batteries for applications like electric vehicles and large-scale energy storage (Delmas, 2018).

4. Synthesis and Crystal Structures

Research by Ding et al. (2015) involved the synthesis of sodium compounds to form three-dimensional structures, highlighting sodium derivatives' role in crystallography and material science (Ding et al., 2015).

5. Sodium-Ion Batteries Anode Materials

Li et al. (2017) focused on using sodium compounds in sodium-ion batteries, indicating their potential as high-rate anode materials for renewable energy storage (Li et al., 2017).

6. Antiseptic and Bactericidal Properties

Hidalgo et al. (2002) examined the therapeutic efficacy of sodium hypochlorite as an antiseptic, revealing sodium compounds' potential in medical applications (Hidalgo et al., 2002).

7. Industrial Application Enhancements

Research by Zhang Chen-dong (2008) on Sodium 2,3-dimercaptopropane-1-sulfonate (Na-DMPS) highlighted its use in industrial applications, particularly in antidotes for heavy metal salt poisoning (Zhang Chen-dong, 2008).

8. Polymer Light Emitting Diodes

Zalar et al. (2011) explored the use of sodium N,N'-bis(3-sulfonylpropyl)quinacridone in polymer light-emitting diodes, emphasizing the role of sodium derivatives in advanced materials science (Zalar et al., 2011).

Mechanism of Action

Target of Action

Alachlor ESA sodium salt is a metabolite of the preemergence herbicide, alachlor . It is used to control annual grasses and broad-leaved weeds in corn and other crops . The primary targets of this compound are these unwanted plants that compete with crops for nutrients and sunlight.

Mode of Action

This is achieved by inhibiting the synthesis of certain proteins that are necessary for plant growth .

Biochemical Pathways

Alachlor ESA sodium salt affects the biochemical pathways involved in protein synthesis in target plants. By inhibiting these pathways, the compound prevents the plants from growing and competing with crops . The exact pathways and their downstream effects are still under investigation.

Pharmacokinetics

The pharmacokinetics of Alachlor ESA sodium salt involve its absorption, distribution, metabolism, and excretion (ADME). Studies have shown that Alachlor ESA is poorly absorbed and undergoes minor metabolism, contrasting with the significant absorption and substantial metabolism observed with alachlor . It is also excreted more quickly than alachlor and shows no evidence of accumulation in the nasal turbinates .

Result of Action

The result of the action of Alachlor ESA sodium salt is the effective control of annual grasses and broad-leaved weeds in crops such as corn. By inhibiting the growth of these plants, the compound allows the crops to grow without competition for nutrients and sunlight .

Action Environment

The action of Alachlor ESA sodium salt is influenced by various environmental factors. For instance, the compound’s efficacy can be affected by the soil type, temperature, and rainfall. Additionally, the compound’s stability and persistence in the environment can be influenced by factors such as soil pH and microbial activity .